Cas no 873324-97-1 (1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol)

• Product Name: 1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol
• CAS No: 873324-97-1
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD07774989
• CID: 5229218
• Update Time: 2026-03-07

1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol

• MDL： MFCD07774989
• Inchi： 1S/C13H18O2/c1-5-6-12(14)11-7-8-13(15-4)10(3)9(11)2/h5,7-8,12,14H,1,6H2,2-4H3
• InChI Key： BENUBUDGUSNVPW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(C)=C1C)(O)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol

Professional Introduction to Compound with CAS No. 873324-97-1 and Product Name: 1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol

The compound identified by the CAS number 873324-97-1 and the product name 1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of a 4-methoxy-2,3-dimethylphenyl substituent alongside a butenol backbone suggests a rich chemical space for exploration, particularly in the context of developing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The 1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol molecule, with its distinct aromatic and alkenic functional groups, exhibits characteristics that make it a promising candidate for further investigation. Studies have indicated that the methoxy group at the para position relative to the aromatic ring can influence electron density distribution, potentially enhancing interactions with biological targets.

In the realm of medicinal chemistry, the synthesis of derivatives from this core structure has been explored to optimize bioavailability and target specificity. The butenol moiety introduces flexibility into the molecule, allowing for conformational changes that could be critical in binding to protein targets. This has led to interest in exploring its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers are particularly keen on understanding how modifications at the 4-methoxy-2,3-dimethylphenyl group can modulate activity without compromising solubility or metabolic stability.

Current research is delving into the interactions of this compound with various enzymes and receptors, aiming to uncover new therapeutic pathways. The 1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol structure has shown promise in preliminary screenings for its ability to interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. These findings align with broader trends in drug discovery where natural product-inspired scaffolds are being leveraged to identify new lead compounds.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system efficiently. Additionally, protecting group strategies have been crucial in ensuring regioselectivity during the introduction of functional groups at specific positions. These synthetic approaches not only underscore the compound's complexity but also demonstrate the capabilities of contemporary synthetic organic chemistry.

Evaluation of potential side effects and toxicological profiles is an integral part of assessing any new chemical entity. The 4-methoxy-2,3-dimethylphenyl moiety, while contributing to bioactivity, also necessitates thorough investigation to ensure safety. Computational toxicology tools are being utilized alongside traditional experimental methods to predict possible adverse effects. This dual approach helps in prioritizing compounds that are both potent and safe for further development.

The role of this compound in interdisciplinary research is also noteworthy. Its structural features make it a valuable tool for chemists interested in developing new synthetic methodologies as well as biologists seeking novel molecular probes. The ability to modify specific parts of the molecule allows researchers to generate libraries of derivatives for high-throughput screening (HTS), thereby accelerating the drug discovery process.

Future directions in studying 1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol include exploring its role in disease models and understanding its mechanism of action at a molecular level. Advances in techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide deeper insights into how this compound interacts with biological targets. Additionally, green chemistry principles are being increasingly adopted in its synthesis to minimize environmental impact while maintaining high yields and purity standards.

In conclusion, the compound identified by CAS No. 873324-97-1 and named 1-(4-methoxy-2,3-dimethylphenyl)but-3-en-1-ol represents a compelling subject for research due to its structural complexity and potential biological activity. Its investigation not only contributes to our understanding of molecular interactions but also opens up avenues for developing novel therapeutic agents. As research progresses, it is expected that this compound will continue to play a pivotal role in advancing both academic knowledge and industrial applications within the chemical biology sector.